![molecular formula C21H26F2N4O2 B2572830 N1-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2,5-difluorophenyl)oxalamide CAS No. 1049479-19-7](/img/structure/B2572830.png)
N1-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2,5-difluorophenyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2,5-difluorophenyl)oxalamide is a useful research compound. Its molecular formula is C21H26F2N4O2 and its molecular weight is 404.462. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enantioselective Functionalization of Amines
Research has shown that saturated aza-heterocycles, which include structures similar to the compound of interest, are essential building blocks in bioactive compounds and therapeutic agents. These N-heterocycles are utilized as chiral auxiliaries and ligands in asymmetric synthesis. A study by Jain et al. highlights the importance of developing methods for the enantioselective functionalization of the α-methylene C–H bonds of these systems, particularly through Pd(II)-catalyzed enantioselective α-C–H coupling of a wide range of amines. This approach not only achieves high enantioselectivities but also ensures exclusive regioselectivity, demonstrating significant potential for drug discovery applications (Jain et al., 2016).
Synthesis of Gamma-Secretase Inhibitors
Fauq et al. describe an improved chemical synthesis of LY411575, a known γ-secretase inhibitor, highlighting the versatility of compounds related to the chemical structure . The synthesis process avoids chiral chromatography, indicating the compound's potential utility in synthesizing therapeutically relevant molecules. This work underscores the importance of such compounds in the development of inhibitors for significant biological targets (Fauq et al., 2007).
Azepine Ring Construction
De la Fuente and Domínguez explored the synthesis of pentacyclic structures incorporating the azepine ring, which is structurally related to the compound in focus. Their study demonstrates various strategies for assembling the azepine ring, offering insights into the synthetic versatility of such compounds. This research could inform the development of new methodologies for constructing complex heterocyclic systems (De la Fuente & Domínguez, 2007).
Nonpeptide Antagonists of Substance P (NK1) Receptor
Research by Snider et al. introduced CP-96,345, a potent nonpeptide antagonist of the substance P (NK1) receptor, indicating the therapeutic potential of structurally complex nitrogen-containing compounds. This study underscores the relevance of such compounds in the discovery of new drugs that target specific receptors, contributing to our understanding of substance P's physiological properties and its role in various diseases (Snider et al., 1991).
Properties
IUPAC Name |
N-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-N'-(2,5-difluorophenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26F2N4O2/c1-26-10-6-7-18(26)19(27-11-4-2-3-5-12-27)14-24-20(28)21(29)25-17-13-15(22)8-9-16(17)23/h6-10,13,19H,2-5,11-12,14H2,1H3,(H,24,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXIQSWHSMFNFFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(CNC(=O)C(=O)NC2=C(C=CC(=C2)F)F)N3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26F2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.